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Compound of Interest

Compound Name: (E/Z)-E64FC26

Cat. No.: B2549107 Get Quote

Essential Safety and Handling Guide for (E/Z)-
E64FC26
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the compound (E/Z)-E64FC26. Adherence to these guidelines is

critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Safety Summary
(E/Z)-E64FC26 is a potent, pan-inhibitor of the protein disulfide isomerase (PDI) family with

anti-myeloma activity.[1][2] The primary hazards associated with this compound are:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[3]

Safety Data Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2549107?utm_src=pdf-interest
https://www.benchchem.com/product/b2549107?utm_src=pdf-body
https://www.benchchem.com/product/b2549107?utm_src=pdf-body
https://dcchemicals.com/product_show-E-Z-E64FC26.html?datasheet=datasheet
https://www.medchemexpress.com/e-z-e64fc26.html
https://dcchemicals.com/msds/MSDS_DC40304.html
https://dcchemicals.com/msds/MSDS_DC40304.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2549107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
Warning

H302: Harmful if

swallowed.[3]

Acute Aquatic Toxicity

(Category 1)
Warning

H400: Very toxic to

aquatic life.[3]

Chronic Aquatic

Toxicity (Category 1)
Warning

H410: Very toxic to

aquatic life with long

lasting effects.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling (E/Z)-E64FC26. The

following table outlines the minimum required PPE.

PPE Requirements
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides protection against

incidental contact. Nitrile has

good resistance to a range of

chemicals, though it has poor

resistance to aromatic

hydrocarbons.[4][5] Change

gloves immediately upon

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from dust

particles and splashes.

Body Protection Fully-buttoned laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection
Use in a certified chemical

fume hood.

Avoids inhalation of the

powdered compound.[3]

Operational Plan for Handling (E/Z)-E64FC26
This section provides a step-by-step guide for the safe handling of (E/Z)-E64FC26 in a

laboratory setting.

Experimental Workflow for Handling (E/Z)-E64FC26
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Preparation

Handling

Cleanup

Designate a specific handling area within a fume hood.

Assemble and don all required PPE.

Gather all necessary equipment (spatula, weigh paper, vials, etc.).

Carefully weigh the desired amount of (E/Z)-E64FC26.

Proceed to handling

Dissolve the compound in the appropriate solvent.

Decontaminate all surfaces and equipment with a suitable solvent.

Proceed to cleanup

Dispose of contaminated gloves and other disposable PPE in designated waste.

Wash hands thoroughly with soap and water.

Click to download full resolution via product page

Caption: Workflow for the safe handling of (E/Z)-E64FC26.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b2549107?utm_src=pdf-body-img
https://www.benchchem.com/product/b2549107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2549107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures: Spill and Exposure
Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spill Cleanup
Emergency Spill Response Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2549107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assess

Contain

Clean

Dispose

Spill Occurs

Alert others in the vicinity.

Evacuate the immediate area if necessary.

Don appropriate PPE (double gloves, goggles, lab coat).

Gently cover the spill with absorbent material to prevent dust generation.

Carefully collect the spilled material and absorbent into a sealed container.

Decontaminate the spill area with a suitable solvent.

Label the container as hazardous waste.

Dispose of according to institutional guidelines.

Click to download full resolution via product page

Caption: Step-by-step emergency response for a spill of (E/Z)-E64FC26.
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Personal Exposure
First Aid Measures

Exposure Route Action

Skin Contact

Immediately wash the affected area with

copious amounts of water for at least 15

minutes. Remove contaminated clothing. Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Disposal Plan
Due to its high aquatic toxicity, (E/Z)-E64FC26 and its containers must be disposed of as

hazardous waste.

Waste Disposal Guidelines
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Waste Type Disposal Procedure

Solid (E/Z)-E64FC26
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Solutions of (E/Z)-E64FC26

As (E/Z)-E64FC26 is a halogenated aromatic

compound, it should be disposed of in a

designated "Halogenated Organic Waste"

container.[6][7] Never pour down the drain.[6][7]

Contaminated Labware

Decontaminate with a suitable solvent. Dispose

of disposable items as hazardous waste. Non-

disposable items should be thoroughly cleaned

before reuse.

Empty Containers

Triple rinse with a suitable solvent, collecting the

rinsate as hazardous waste. Deface the label

and dispose of the container according to

institutional guidelines.

Always follow your institution's specific guidelines for hazardous waste disposal. If in doubt,

consult your Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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